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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe and effective use of 4-
nonanone in various organic synthesis applications. This document includes information on

physical and chemical properties, safety and handling, and specific experimental procedures.

Properties of 4-Nonanone
4-Nonanone, also known as amyl propyl ketone, is a colorless to light yellow liquid with a

characteristic odor.[1] It is a versatile ketone used as a solvent and a building block in the

synthesis of more complex organic molecules.[2]

Table 1: Physical and Chemical Properties of 4-Nonanone
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Property Value Reference

Molecular Formula C₉H₁₈O [2]

Molecular Weight 142.24 g/mol [2]

Boiling Point 187-188 °C [2]

Flash Point 61 °C [3]

Density 0.82 g/cm³ (at 20°C) [4]

Solubility in Water
284.4 mg/L (at 25°C,

estimated)
[1]

Appearance
Clear colorless to light yellow

liquid
[1]

Safety, Handling, and Disposal
Proper handling and disposal of 4-nonanone are crucial for laboratory safety.

Table 2: Safety Information for 4-Nonanone
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Hazard Statement Precautionary Statement GHS Pictogram

H319: Causes serious eye

irritation

P264: Wash skin thoroughly

after handling.
alt text

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P337+P313: If eye irritation

persists: Get medical

advice/attention.

Handling and Storage
Handling: Use 4-nonanone in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid contact with eyes, skin, and clothing.[5] Wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[5]

Keep away from heat, sparks, and open flames.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Keep

away from oxidizing agents.[5]

Disposal
Dispose of 4-nonanone and its containers in accordance with local, regional, and national

regulations.[3] Do not dispose of it down the drain.[6] It should be treated as hazardous waste

and disposed of at an approved waste disposal plant.[3]

Experimental Protocols
The following are detailed protocols for common organic reactions involving 4-nonanone.
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Grignard Reaction: Synthesis of 4-Propyl-4-nonanol
This protocol describes the synthesis of a tertiary alcohol, 4-propyl-4-nonanol, from 4-
nonanone using a Grignard reagent.

Experimental Workflow:

Grignard Reagent Preparation Reaction Work-up Purification

Prepare Propylmagnesium Bromide 4-Nonanone in Anhydrous Ether Slow Addition of Grignard Reagent at 0°C Stir at Room Temperature Quench with Saturated aq. NH4Cl Extract with Diethyl Ether Dry Organic Layer (Na2SO4) Evaporate Solvent Purify by Column Chromatography or Distillation 4-Propyl-4-nonanol

Methylenetriphenylphosphorane
(Ph3P=CH2)

Oxaphosphetane Intermediate

4-Nonanone

4-Methylene-nonane Triphenylphosphine Oxide
(Ph3P=O)
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Starting Materials:
4-Nonanone & Ammonia

Imine Formation
(Reversible)

 Mildly Acidic pH 

Reduction with
NaBH3CN

 In situ 

Product:
4-Aminononane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 4-Nonanone in
Organic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580890#protocols-for-using-4-nonanone-in-organic-
chemistry-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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